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Compound of Interest

Compound Name: Methyl tridecanoate

Cat. No.: B7802987

Essential Safety and Handling Guide for Methyl
Tridecanoate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate, and logistical information for the safe
handling and disposal of Methyl tridecanoate, building on our commitment to be your
preferred source for laboratory safety and chemical handling information.

Quantitative Data Summary

The following table summarizes key quantitative data for Methyl tridecanoate, facilitating easy
reference for safety and handling protocols.
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Property Value Source

Molecular Formula C14H2802 [1112]

Molecular Weight 228.37 g/mol [1][2]

CAS Number 1731-88-0 [11[2]
Clear, colorless to yellow low

Appearance ] ] [3]
melting solid

Melting Point 7°C/44.6°F [3]

- _ 130- 132 °C/ 266 - 269.6 °F

Boiling Point [3]
@ 4 torr

Flash Point >110°C/> 230 °F [3][4]

Specific Gravity 0.8651t0 0.870 @ 20 °C [4]

Operational Plan: Step-by-Step Handling

Procedures

This section provides a procedural guide for the safe handling of Methyl tridecanoate from

receipt to use.

Receiving and Inspection

 Inspect Container: Upon receipt, visually inspect the container for any signs of damage or

leaks.

» Verify Labeling: Ensure the container is clearly labeled as "Methyl tridecanoate” with the
correct CAS number (1731-88-0).

o Review Safety Data Sheet (SDS): Before handling, all personnel must review the SDS for

Methyl tridecanoate.

Personal Protective Equipment (PPE)

All personnel handling Methyl tridecanoate must wear the following PPE:
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» Eye Protection: Tightly fitting safety goggles with side-shields are mandatory to prevent eye
contact, which can cause serious damage.[1][5] A face shield should be used if there is a
splash hazard.[6]

o Hand Protection: Wear protective gloves.[1][5][6] Inspect gloves for any tears or perforations
before use.

» Skin and Body Protection: An impervious lab coat or protective clothing is required to prevent
skin contact.[1][6] Protective boots may be necessary depending on the scale of handling.[6]

o Respiratory Protection: Use in a well-ventilated area.[1][6] If vapors or aerosols are likely to
be generated, a suitable respirator (e.g., vapor respirator) must be used.[1][6]

Handling in the Laboratory

o Ventilation: Always handle Methyl tridecanoate in a well-ventilated area, preferably within a
chemical fume hood.[1][6]

e Avoid Contact: Take all necessary precautions to avoid inhalation, ingestion, and contact with
skin and eyes.[1][6]

e Hygiene Practices: Do not eat, drink, or smoke in the handling area.[1] Wash hands
thoroughly after handling.[1][6]

e Incompatible Materials: Keep away from strong acids/alkalis and strong oxidizing/reducing
agents.[1]

Storage

o Container: Keep the container tightly sealed when not in use.[1][6]
e Location: Store in a cool, dry, and well-ventilated area.[1][2][6]
» Conditions to Avoid: Protect from direct sunlight and sources of ignition.[1]

» Temperature: For long-term stability, store at -20°C if in powder form or -80°C if in solvent.[1]

Accidental Release Measures
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Evacuate: In case of a spill, evacuate non-essential personnel from the area.[1]
Ventilate: Ensure adequate ventilation.[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Keep the substance
away from drains and water courses.[1]

Clean-up: Absorb the spill with an inert, non-combustible absorbent material (e.g., sand,
diatomite, universal binders).[1] Decontaminate the affected surfaces by scrubbing with
alcohol.[1]

Disposal of Spill Debris: Collect the absorbed material and any contaminated items into a
suitable, labeled container for disposal according to the disposal plan.[1]

Disposal Plan: Managing Methyl Tridecanoate Waste

Proper disposal of Methyl tridecanoate and associated waste is crucial to prevent
environmental contamination, as it is very toxic to aquatic life with long-lasting effects.[1]

Waste Identification and Segregation

o Waste Streams: Establish separate, clearly labeled waste containers for:
o Unused or expired Methyl tridecanoate.

o Contaminated PPE (gloves, lab coats, etc.).

o Contaminated lab supplies (pipette tips, absorbent materials, etc.).

Labeling: All waste containers must be labeled with "Hazardous Waste," the name "Methyl
tridecanoate,” and the associated hazards (e.g., "Harmful if Swallowed," "Toxic to Aquatic
Life").

Waste Collection and Storage

o Containers: Use chemically resistant, leak-proof containers for waste collection.

o Storage: Store waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials.
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Disposal Method

o Regulatory Compliance: All disposal must be conducted in accordance with federal, state,
and local regulations.[1][6]

o Approved Waste Disposal Plant: Dispose of the substance and contaminated materials
through a licensed and approved waste disposal company.[1][5]

« Incineration: A chemical incinerator equipped with an afterburner and scrubber system may
be a suitable disposal method.[6]

e Do Not: Do not dispose of Methyl tridecanoate down the drain or in general waste.[1]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling of Methyl
tridecanoate in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of Methyl tridecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Methyl
tridecanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7802987#personal-protective-equipment-for-
handling-methyl-tridecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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